![molecular formula C13H22F2N2O3 B7021787 N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide](/img/structure/B7021787.png)
N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide is a compound known for its multifunctional properties. Chemically, it's a complex molecule often involved in pharmaceutical research due to its potential therapeutic effects.
Properties
IUPAC Name |
N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22F2N2O3/c1-12(2,3)11(19)16-8-9(18)17-6-4-13(20,5-7-17)10(14)15/h10,20H,4-8H2,1-3H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRSDXHMOHJQPLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC(=O)N1CCC(CC1)(C(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22F2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: Preparation of this compound involves multiple steps, usually beginning with the synthesis of 4-(difluoromethyl)-4-hydroxypiperidine, followed by reaction with 2-oxoethyl chloride in the presence of a base to form the intermediate. Finally, this intermediate reacts with 2,2-dimethylpropanamide under controlled conditions to yield the target compound. Industrial Production Methods: The industrial production of N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide typically employs large-scale reactors, using optimized conditions to maximize yield and purity. This includes maintaining specific temperatures, pH levels, and solvent environments.
Chemical Reactions Analysis
Scientific Research Applications
Mechanism of Action
Comparison with Similar Compounds
N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide stands out among similar compounds due to its unique structural features and functional versatility. Similar Compounds:
4-hydroxy-4-methylpiperidine derivatives
Difluoromethylated amides
Other piperidine-based compounds
Each of these similar compounds shares certain characteristics but differs in specific structural aspects, leading to varied properties and applications.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
